N-(3,4-dimethylphenyl)-2-{4-[(4,6-dioxo-1,3-diphenyl-2-thioxotetrahydropyrimidin-5(2H)-ylidene)methyl]phenoxy}acetamide

• Molecular Formula: C33H27N3O4S
• Molecular Weight: 561.7 g/mol
• IUPAC Name: N-(3,4-dimethylphenyl)-2-[4-[(4,6-dioxo-1,3-diphenyl-2-sulfanylidene-1,3-diazinan-5-ylidene)methyl]phenoxy]acetamide
• InChI: InChI=1S/C33H27N3O4S/c1-22-13-16-25(19-23(22)2)34-30(37)21-40-28-17-14-24(15-18-28)20-29-31(38)35(26-9-5-3-6-10-26)33(41)36(32(29)39)27-11-7-4-8-12-27/h3-20H,21H2,1-2H3,(H,34,37)
• InChI Key: RXAOVDPQKUSORB-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NC(=O)COC2=CC=C(C=C2)C=C3C(=O)N(C(=S)N(C3=O)C4=CC=CC=C4)C5=CC=CC=C5)C

Description

N-(3,4-dimethylphenyl)-2-{4-[(4,6-dioxo-1,3-diphenyl-2-thioxotetrahydropyrimidin-5(2H)-ylidene)methyl]phenoxy}acetamide is a chemical compound that has been synthesized for scientific research purposes. This compound has gained attention due to its potential applications in the field of biochemistry and pharmacology.

Mechanism of Action

The mechanism of action of N-(3,4-dimethylphenyl)-2-{4-[(4,6-dioxo-1,3-diphenyl-2-thioxotetrahydropyrimidin-5(2H)-ylidene)methyl]phenoxy}acetamide involves the inhibition of the enzyme thymidylate synthase, which is responsible for the synthesis of DNA. By inhibiting this enzyme, the compound prevents the proliferation of cancer cells and induces cell death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(3,4-dimethylphenyl)-2-{4-[(4,6-dioxo-1,3-diphenyl-2-thioxotetrahydropyrimidin-5(2H)-ylidene)methyl]phenoxy}acetamide have been studied extensively. In addition to its anticancer activity, the compound has also been shown to have anti-inflammatory and antioxidant properties. It has been suggested that the compound may have potential applications in the treatment of other diseases such as arthritis and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3,4-dimethylphenyl)-2-{4-[(4,6-dioxo-1,3-diphenyl-2-thioxotetrahydropyrimidin-5(2H)-ylidene)methyl]phenoxy}acetamide in lab experiments is its potent anticancer activity. However, one of the limitations is that the compound may have potential toxicity and side effects, which need to be carefully evaluated.

Future Directions

There are several future directions for the research on N-(3,4-dimethylphenyl)-2-{4-[(4,6-dioxo-1,3-diphenyl-2-thioxotetrahydropyrimidin-5(2H)-ylidene)methyl]phenoxy}acetamide. One direction is to further investigate the compound's potential applications in the treatment of other diseases such as arthritis and Alzheimer's disease. Another direction is to explore the use of the compound in combination with other drugs for enhanced anticancer activity. Additionally, further studies are needed to evaluate the compound's toxicity and side effects in vivo.

Synthesis Methods

The synthesis of N-(3,4-dimethylphenyl)-2-{4-[(4,6-dioxo-1,3-diphenyl-2-thioxotetrahydropyrimidin-5(2H)-ylidene)methyl]phenoxy}acetamide involves the reaction of 3,4-dimethylphenylamine with 2-chloro-N-(4-hydroxyphenyl)acetamide in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with 4-[(4,6-dioxo-1,3-diphenyl-2-thioxotetrahydropyrimidin-5(2H)-ylidene)methyl]phenol to obtain the final product.

Scientific Research Applications

N-(3,4-dimethylphenyl)-2-{4-[(4,6-dioxo-1,3-diphenyl-2-thioxotetrahydropyrimidin-5(2H)-ylidene)methyl]phenoxy}acetamide has been used in scientific research for various applications. One of the main applications is as a potential drug candidate for the treatment of cancer. Studies have shown that this compound has potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells.